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Compound of Interest

Compound Name: Divarasib

Cat. No.: B10829276 Get Quote

Researchers and drug development professionals handling Divarasib (also known as GDC-

6036) must adhere to strict safety and disposal protocols to ensure a secure laboratory

environment and prevent environmental contamination. This guide provides essential, step-by-

step instructions for the proper disposal of this potent and selective KRAS G12C inhibitor.

Handling and Storage Precautions
Before disposal, it is crucial to handle and store Divarasib correctly to minimize risks.

Personnel should always use personal protective equipment (PPE), including gloves, lab coats,

and eye protection, and work in a well-ventilated area to avoid inhalation of dust or aerosols.[1]

Storage Conditions for Divarasib:

Form Storage Temperature Duration

Powder -20°C 3 years[1][2]

In solvent (DMSO) -80°C 1 year[2][3]

In solvent (DMSO) -20°C 1 month[2][4]

Note: For short-term use of solutions (within one week), aliquots can be stored at 4°C. It is

recommended to prepare solutions fresh for immediate use if a suspension is formed.[3] Avoid

repeated freeze-thaw cycles.[2][3]
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Step-by-Step Disposal Protocol for Divarasib
The primary principle for the disposal of Divarasib is to prevent its release into the

environment.[1] All disposal procedures must comply with federal, state, and local regulations.

[1]

Step 1: Decontamination of Spills

In the event of a spill, immediate action is necessary to contain and decontaminate the area.

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel if

necessary.[1]

Wear Appropriate PPE: Use full personal protective equipment, including respiratory

protection if dealing with dust or aerosols.[1]

Contain the Spill: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Absorb and Collect:

For solutions, absorb with a finely-powdered liquid-binding material such as diatomite or

universal binders.[1]

For powder, carefully sweep or vacuum the material, avoiding dust formation.

Decontaminate Surfaces: Scrub the affected surfaces and equipment with alcohol.[1]

Dispose of Contaminated Materials: All contaminated materials, including absorbents and

cleaning supplies, must be disposed of as hazardous waste according to the procedures

outlined below.[1]

Step 2: Disposal of Unused Divarasib and Contaminated Materials

Unused Divarasib, whether in solid or solution form, and all materials that have come into

contact with it are considered chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10829276?utm_src=pdf-body
https://www.benchchem.com/product/b10829276?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145928/Divarasib-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10829276?utm_src=pdf-body
https://www.benchchem.com/product/b10829276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregate Waste: Collect all Divarasib waste, including empty containers, contaminated

PPE, and spill cleanup materials, in a designated, clearly labeled, and sealed hazardous

waste container.

Consult Institutional Guidelines: Follow your institution's specific guidelines for chemical

waste disposal. This may involve contacting the Environmental Health and Safety (EHS)

department for pickup and disposal.

Regulatory Compliance: Ensure that the disposal method is in accordance with all prevailing

country, federal, state, and local regulations.[1]

General Guidance for Chemical Waste Disposal (if institutional guidelines are unavailable):

While specific procedures are dictated by regulations, a general approach for non-flushable

pharmaceuticals can be followed if no take-back programs are available.[5][6]

Do Not Dispose Down the Drain: Avoid releasing Divarasib into the sewer system.[1]

Render Unpalatable: Mix the Divarasib (do not crush tablets or capsules if applicable) with

an unappealing substance like dirt, cat litter, or used coffee grounds.[5][6]

Seal and Secure: Place the mixture in a sealed container, such as a plastic bag or an empty

container with a lid, to prevent leakage.[5][6]

Dispose in Trash: Throw the sealed container in the household or laboratory trash.[5][6]

Protect Personal Information: Before disposing of original containers, scratch out all personal

or identifying information from the label.[5][6]

Divarasib Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Divarasib.
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Divarasib Disposal Workflow
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Caption: Logical workflow for the safe disposal of Divarasib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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